Cas no 1206987-25-8 (N-butyl-4-[2-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide)

• Product Name: N-butyl-4-[2-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide
• CAS No: 1206987-25-8
• MF: C₂₄H₂₈N₄O₄S
• MW: 468.568524360657
• CID: 5390890
• Update Time: 2025-05-19

N-butyl-4-[2-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-Butyl-4-[2-[[2-[(2,5-dimethoxyphenyl)amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide
• N-butyl-4-[2-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

• Inchi： 1S/C24H28N4O4S/c1-4-5-12-25-23(30)17-6-8-18(9-7-17)28-14-13-26-24(28)33-16-22(29)27-20-15-19(31-2)10-11-21(20)32-3/h6-11,13-15H,4-5,12,16H2,1-3H3,(H,25,30)(H,27,29)
• InChI Key： DBWDTHCONZSWPK-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C1=CC=C(N2C(SCC(NC3=CC(OC)=CC=C3OC)=O)=NC=C2)C=C1

Computed Properties

• Exact Mass: 468.183
• Monoisotopic Mass: 468.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.15±0.70(Predicted)

Additional information on N-butyl-4-[2-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

N-butyl-4-[2-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide (CAS 1206987-25-8): A Comprehensive Overview

N-butyl-4-[2-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide (CAS 1206987-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, with its complex structure featuring an imidazole core and multiple functional groups, presents unique properties that make it valuable for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of both carbamoyl and sulfanyl moieties, which are known to interact with biological targets.

The compound's chemical structure combines several pharmacologically relevant features: a butyl chain for lipophilicity, an imidazole ring as a hydrogen bond acceptor/donor, and dimethoxyphenyl groups that may influence receptor binding. Current studies suggest that derivatives of this structure may have applications in enzyme inhibition and signal transduction modulation, aligning with trending research areas in precision medicine and targeted therapies.

From a synthetic chemistry perspective, N-butyl-4-[2-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide represents an interesting case of molecular design. The incorporation of sulfur via the sulfanyl linkage and the carbamoyl group offers opportunities for further derivatization, making it a versatile intermediate in medicinal chemistry projects. Its CAS 1206987-25-8 identifier ensures precise identification in chemical databases and literature.

The compound's potential extends to material science applications as well. The π-conjugated system formed by the benzamide and imidazole components suggests possible utility in organic electronics, particularly as researchers explore new semiconducting materials for flexible devices. This aligns with current market demands for sustainable and efficient electronic components.

Analytical characterization of N-butyl-4-[2-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The compound's stability profile and solubility characteristics are crucial parameters being investigated, especially for researchers considering its use in drug discovery pipelines or bioconjugation strategies.

In the context of green chemistry trends, synthetic routes to this compound are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and atom-economical approaches to construct its complex architecture, reflecting the pharmaceutical industry's shift toward sustainable practices. The 2,5-dimethoxyphenyl moiety in particular has been studied for its potential to influence the compound's metabolic stability and bioavailability.

The commercial availability of CAS 1206987-25-8 has enabled broader investigation into its properties. Suppliers typically provide comprehensive analytical data and certificates of analysis, ensuring researchers can reliably incorporate this compound into their work. Current pricing trends reflect its status as a research-grade chemical with specialized applications rather than a bulk commodity.

Looking forward, N-butyl-4-[2-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide may see expanded use as a chemical probe in biological systems. Its ability to potentially interact with multiple protein targets makes it valuable for mechanistic studies and target validation in drug discovery. The compound's future development will likely follow innovations in fragment-based drug design and structure-activity relationship optimization.

For researchers working with this compound, proper handling procedures and storage conditions are essential to maintain its integrity. While not classified as hazardous, standard laboratory precautions for organic compounds should be followed. The growing body of literature referencing CAS 1206987-25-8 indicates its rising importance in chemical research and development.

In conclusion, N-butyl-4-[2-({[(2,5-dimethoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide represents an intriguing case study in modern molecular design. Its multifaceted chemical features position it as a valuable tool for both pharmaceutical research and material science applications. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound and its derivatives will likely contribute to innovations across multiple scientific disciplines.